Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)
81038-44-0 structure
Product name:3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
- 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
- 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
- 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
- VMARCRAWRNPBBQ-UHFFFAOYSA-N
- MFCD00060307
- EN300-1910632
- FT-0641805
- CS-0302558
- DTXSID10335052
- 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
- SCHEMBL6897446
- A840025
- 81038-44-0
- AKOS015834617
- DB-022342
-
- MDL： MFCD00060307
- Inchi： InChI=1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
- InChI Key： VMARCRAWRNPBBQ-UHFFFAOYSA-N
- SMILES： COC1=CC(=CC(=C1O)Br)CC#N
Computed Properties
- Exact Mass: 240.97400
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Melting Point: 145-147°C
- PSA: 53.25000
- LogP: 2.22938
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910632-0.25g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 0.25g |
$789.0 | 2023-09-17 | ||
| TRC | B997153-500mg |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 500mg |
$ 230.00 | 2022-06-06 | ||
| Enamine | EN300-1910632-0.05g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 0.05g |
$719.0 | 2023-09-17 | ||
| Enamine | EN300-1910632-0.5g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 0.5g |
$823.0 | 2023-09-17 | ||
| Fluorochem | 018281-1g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 1g |
￡74.00 | 2022-03-01 | ||
| Enamine | EN300-1910632-1g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 1g |
$857.0 | 2023-09-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373228-250mg |
2-(3-Bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 95+% | 250mg |
￥17037.00 | 2024-07-28 | |
| 1PlusChem | 1P0050K0-250mg |
2-(3-Bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 95% | 250mg |
$290.00 | 2025-02-21 | |
| Enamine | EN300-1910632-10g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 10g |
$3683.0 | 2023-09-17 | ||
| A2B Chem LLC | AC33200-250mg |
2-(3-Bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 95% | 250mg |
$266.00 | 2024-04-19 |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Related Literature
-
Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
-
Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
-
Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
-
M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
-
R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
-
Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
-
Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81038-44-0)3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
Purity:99%
Quantity:5g
Price ($):283.0